Cas no 1248561-62-7 (6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine)

• Product Name: 6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine
• CAS No: 1248561-62-7
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• MDL: MFCD17267477
• CID: 4691159
• PubChem ID: 79020281
• Update Time: 2025-06-10

6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Amino-6-bromo-3,3-dimethyl-2,3-dihydro-1H-indene
• SY252834
• 6-Bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine
• 6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine

• MDL： MFCD17267477
• Inchi： 1S/C11H14BrN/c1-11(2)6-10(13)8-5-7(12)3-4-9(8)11/h3-5,10H,6,13H2,1-2H3
• InChI Key： LQAAYVHKGNYMPY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CC2(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 202
• XLogP3: 2.8
• Topological Polar Surface Area: 26

Additional information on 6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine

Recent Advances in the Study of 6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine (CAS: 1248561-62-7)

The compound 6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine (CAS: 1248561-62-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indene scaffold and bromo-substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for drug development in areas such as neurology and oncology.

One of the key advancements in the study of this compound is its synthesis via a novel catalytic pathway, which has improved yield and purity. Researchers have employed palladium-catalyzed cross-coupling reactions to introduce the bromo-substituent, followed by reductive amination to achieve the desired amine functionality. This method has been highlighted in several recent publications for its efficiency and scalability, making it a viable option for industrial-scale production.

Pharmacological evaluations of 6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine have revealed its potential as a modulator of neurotransmitter systems. In vitro studies demonstrate its affinity for serotonin and dopamine receptors, suggesting possible applications in treating neurological disorders such as depression and Parkinson's disease. Additionally, preliminary in vivo studies in rodent models have shown promising results in reducing symptoms of anxiety and improving motor function, though further clinical trials are needed to confirm these findings.

Another area of interest is the compound's role in cancer research. Recent findings indicate that 6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine may act as an inhibitor of specific kinase enzymes involved in tumor proliferation. Molecular docking studies have identified potential binding sites, and cell-based assays have shown inhibitory effects on cancer cell lines, particularly in breast and lung cancers. These results underscore the compound's potential as a lead molecule for developing targeted cancer therapies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine. Issues such as bioavailability and metabolic stability are currently under investigation, with several research groups exploring structural modifications to enhance its therapeutic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, the recent research on 6-bromo-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine (CAS: 1248561-62-7) highlights its multifaceted potential in drug discovery. From its improved synthetic routes to its diverse pharmacological activities, this compound represents a valuable asset in the quest for new treatments for neurological and oncological conditions. Future studies will likely focus on translational research to bridge the gap between laboratory findings and clinical applications.